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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10780595

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of VO-
Ohpic trihydrate, a potent inhibitor of the tumor suppressor protein PTEN. Adherence to these
guidelines is critical for ensuring laboratory safety and the integrity of your research. This guide
offers procedural, step-by-step instructions to address specific operational questions, from
personal protective equipment (PPE) to disposal protocols.

Essential Safety and Handling Precautions

VO-Ohpic trihydrate is classified as harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[1] Therefore, strict adherence to
safety protocols is mandatory.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling VO-
Ohpic trihydrate.
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Protection Type

Required Equipment

Specifications and
Guidelines

Eye and Face Protection

Chemical safety goggles or a

face shield

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.

Hand Protection

Chemical-resistant gloves

Nitrile or natural rubber gloves
are recommended. Inspect
gloves for tears or holes before

and after use.

Body Protection

Laboratory coat, long-sleeved

A lab coat should be worn to
prevent skin contact. For tasks
with a significant risk of
exposure, consider additional

protective clothing like Tyvek®.

Respiratory Protection

Air-purifying respirator with an
N100, R100, or P100 filter

Required when handling the
powder outside of a certified
chemical fume hood. Ensure
proper fit and training before

use.

Emergency Procedures

In the event of exposure, follow these immediate steps:
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.

In case of contact, immediately flush skin with
) plenty of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes. Get

medical aid if irritation develops and persists.

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical aid.
If swallowed, DO NOT induce vomiting. Get
Ingestion medical aid immediately. Call a poison control

center.

Operational and Disposal Plans

Proper handling extends from the moment the compound is received to its final disposal.

Storage and Handling

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances.[1] For long-term storage, the powder form is stable at -20°C for up
to 3 years.[2] Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to
1 month.[3]

o Handling: Always work in a certified chemical fume hood when handling the solid compound
to avoid inhalation of dust.[1] Avoid contact with skin and eyes.[1] Wash hands thoroughly
after handling.[1]

Spill and Waste Disposal
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Situation Procedure
For small spills, carefully sweep up the solid
material, avoiding dust generation, and place it
Spill Cleanup in a sealed, labeled container for disposal. For

liquid spills, absorb with an inert material and

place in a sealed, labeled container.

Waste Disposal

Dispose of all waste materials, including empty
containers and contaminated PPE, in
accordance with local, state, and federal
regulations for hazardous chemical waste. Do
not allow the material to enter drains or

waterways.

The following diagram illustrates the standard workflow for handling VO-Ohpic trihydrate,

incorporating critical safety checkpoints.
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Handling Workflow for VO-Ohpic Trihydrate

Preparation

Don PPE

:
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l
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Experimentation

Perform Assay

'

Record Data

Post-Experiment

Cleanup & Disposal

Decontaminate Work Area

'

Dispose of Waste

'

Doff PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10780595#personal-protective-equipment-for-
handling-vo-ohpic-trihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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